![molecular formula C10H6F6O2 B064485 2,4-Bis(trifluoromethyl)phenylacetic acid CAS No. 177952-39-5](/img/structure/B64485.png)
2,4-Bis(trifluoromethyl)phenylacetic acid
Overview
Description
2,4-Bis(trifluoromethyl)phenylacetic acid, also known as BTPAA, is a fluorinated carboxylic acid that is used in a variety of scientific research applications. It is a highly stable compound that is used in many different lab experiments and research studies. BTPAA is a colorless solid that is soluble in most organic solvents and can be synthesized in a variety of ways. It has a wide range of applications in research and can be used in a variety of biochemical and physiological studies.
Scientific Research Applications
Catalysis and Synthesis :
- Used as a catalyst in dehydrative amidation between carboxylic acids and amines, particularly effective for α-dipeptide synthesis (Wang, Lu, & Ishihara, 2018).
- Involved in the synthesis of benzonitriles from phenylacetic acids (Kangani, Day, & Kelley, 2008).
Material Science :
- In the production of fluorine-containing polyimides, offering good solubility in organic solvents and excellent thermal and mechanical properties (Yin et al., 2005).
Chemical Analysis and Drug Metabolism :
- Studied in reactions of phenylacetic acid mustard in physiological solutions, providing insights into its stability and reaction mechanisms in biological environments (Pettersson-Fernholm et al., 1999).
Biotechnology and Pharmaceutical Applications :
- Utilized in bioreduction processes to synthesize key chiral intermediates for pharmaceutical applications (Yu, Li, Lu, & Zheng, 2018).
- Involved in the synthesis of antiarrhythmic agents (Chorvat et al., 1993).
Environmental Science :
- Applied in the treatment of dye solutions using nanofiltration membranes, showing improved water flux and dye rejection capabilities (Liu et al., 2012).
Electrochemistry :
- Employed in the synthesis of phenylacetic acid derivatives via carbonylation, offering an effective means for preparing these compounds (Li, Zhang, Liu, & Liu, 2019).
Future Directions
The future directions for “2,4-Bis(trifluoromethyl)phenylacetic acid” could involve discovering novel applications in various fields. Currently, it is used in the synthesis of pesticides, pharmaceuticals, and dyes . It is expected that many novel applications of this compound will be discovered in the future .
Mechanism of Action
Target of Action
It is known to be used as a reagent in organic synthesis , suggesting that its targets could be a variety of organic compounds.
Mode of Action
It is known to be used as a reagent in organic synthesis . This suggests that it likely interacts with its targets through chemical reactions, leading to the formation of new compounds.
Biochemical Pathways
Given its use in organic synthesis , it can be inferred that it may be involved in various biochemical reactions, depending on the specific context of its use.
Pharmacokinetics
It is known that the compound has a strong acidity , which could potentially influence its absorption and distribution in the body.
Result of Action
Given its use as a reagent in organic synthesis , it can be inferred that its action results in the formation of new organic compounds.
Action Environment
The action of 2,4-Bis(trifluoromethyl)phenylacetic acid can be influenced by various environmental factors. For instance, its solubility in organic solvents like ether, benzene, and dichloromethane, but poor solubility in water , could affect its action in different environments. Additionally, its strong acidity could also influence its stability and efficacy under different pH conditions.
Biochemical Analysis
Biochemical Properties
It is known that it can dissolve in organic solvents such as ether, benzene, and dichloromethane, but is hardly soluble in water . This suggests that it may interact with hydrophobic regions of proteins and other biomolecules.
Temporal Effects in Laboratory Settings
Properties
IUPAC Name |
2-[2,4-bis(trifluoromethyl)phenyl]acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6F6O2/c11-9(12,13)6-2-1-5(3-8(17)18)7(4-6)10(14,15)16/h1-2,4H,3H2,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCHGLBXVODTIEE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)C(F)(F)F)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F6O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40371180 | |
Record name | 2,4-Bis(trifluoromethyl)phenylacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40371180 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
177952-39-5 | |
Record name | 2,4-Bis(trifluoromethyl)phenylacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40371180 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-Bis(trifluoromethyl)phenylacetic Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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